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Compound of Interest

Compound Name: 6-(Methoxycarbonyl)nicotinic acid

Cat. No.: B092421

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the synthesis
of 6-(methoxycarbonyl)nicotinic acid, a valuable intermediate in pharmaceutical and
agrochemical research. The synthesis is a two-step process commencing with the oxidation of
6-methylnicotinic acid to pyridine-2,6-dicarboxylic acid, followed by a selective mono-
esterification to yield the final product. This guide presents comprehensive methodologies,
guantitative data, and visual workflows to ensure reproducibility and aid in the development of
novel chemical entities.

Introduction

6-(Methoxycarbonyl)nicotinic acid serves as a key building block in the synthesis of a variety
of biologically active molecules. Its bifunctional nature, possessing both a carboxylic acid and
an ester group on a pyridine scaffold, allows for diverse chemical modifications. This document
outlines a reliable synthetic route starting from the readily available 6-methylnicotinic acid.

Overall Reaction Scheme
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6-Methylnicotinic Acid Step 1: Oxidation Pyridine-2,6-dicarboxylic Acid

Reaction Setup
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Step 2: Selective Mono-esterification

6-(Methoxycarbonyl)nicotinic Acid

Esterification Reaction
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(Methoxycarbonyl)nicotinic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092421#synthesis-of-6-methoxycarbonyl-nicotinic-
acid-from-6-methylnicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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